Selective labeling of polypeptides using protein farnesyltransferasevia rapid oxime ligation†‡

Chemical Communications Pub Date: 2010-10-22 DOI: 10.1039/C0CC03305G

Abstract

An aldehyde-containing alternative substrate for protein farnesyltransferase was prepared and shown to be enzymatically incorporated into a peptide and a protein. The protein was subsequently immobilized onto aminooxy-functionalized agarose beads or labeled with a fluorophore. This method for protein modification provides an alternative to the commonly employed Cu(I)-catalyzed click reaction.

Graphical abstract: Selective labeling of polypeptides using protein farnesyltransferase via rapid oxime ligation
Selective labeling of polypeptides using protein farnesyltransferasevia rapid oxime ligation†‡
Recommended Literature